![molecular formula C19H18BrClN4O2S2 B2948674 N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide CAS No. 338794-41-5](/img/structure/B2948674.png)
N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide is a useful research compound. Its molecular formula is C19H18BrClN4O2S2 and its molecular weight is 513.85. The purity is usually 95%.
BenchChem offers high-quality N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Applications
Research on sulfonamide-derived triazole compounds, including structures similar to N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide, has demonstrated promising antibacterial and antifungal activities. A series of sulfanilamide-derived 1,2,3-triazole compounds were synthesized and showed significant efficacy against various bacterial strains. Especially, compounds with specific substitutions exhibited potent antibacterial potency, highlighting their potential in developing new antimicrobial agents (Wang, Wan, & Zhou, 2010). Similarly, sulfonamide bridged disubstituted 1,2,3-triazoles have been synthesized and displayed appreciable efficacy against bacterial strains, with one compound showing significant activity against B. subtilis, E. coli, and K. pneumonia (Yadav & Kaushik, 2022).
Antimicrobial and Thermal Properties
Sulfanilamide derivatives have been explored for their antimicrobial and thermal properties. Four N-substituted sulfanilamide derivatives were synthesized, characterized, and their crystal structures were determined. These compounds exhibited distinct packing and hydrogen bonding models, with melting points between 195-227°C. However, their antimicrobial screening against various strains revealed no significant antibacterial activity, indicating the importance of structural features for antimicrobial efficacy (Lahtinen et al., 2014).
Enzyme Inhibition for Cancer Therapy
Halogenated sulfonamides, including structures analogous to N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide, have been investigated as inhibitors of the carbonic anhydrase isozyme IX, a tumor-associated enzyme. This research suggests the potential of such compounds in designing potent and selective inhibitors for antitumor applications, highlighting the diverse therapeutic avenues these molecules can offer (Ilies et al., 2003).
properties
IUPAC Name |
4-bromo-N-[[5-[(4-chlorophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrClN4O2S2/c1-2-11-25-18(12-22-29(26,27)17-9-5-15(20)6-10-17)23-24-19(25)28-13-14-3-7-16(21)8-4-14/h2-10,22H,1,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKNPUMJUQGIKIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)CNS(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.